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Compound of Interest

Compound Name: Citranaxanthin

Cat. No.: B162415

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential guidance for the safe handling,
storage, and disposal of Citranaxanthin, along with emergency procedures. While
Citranaxanthin is not classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), adhering to standard
laboratory safety protocols is crucial.[1]

Physical and Chemical Properties

Understanding the fundamental properties of Citranaxanthin is the first step toward safe
handling.
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Property Value

Appearance Deep violet crystals
Molecular Formula C33H44O

Molecular Weight 456.7 g/mol
Solubility Insoluble in water

Very slightly soluble in ethanol

Slightly soluble in vegetable oils

Soluble in chloroform

Stability

Sensitive to oxygen, light, and heat.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn to minimize exposure and ensure

safety when handling Citranaxanthin.

Equipment Type

Specification

Eye Protection

Safety glasses with side shields or chemical

safety goggles.

Hand Protection

Nitrile rubber gloves.

Body Protection

A standard laboratory coat should be worn. For
larger quantities or where splashing is possible,

a chemical-resistant apron is recommended.

Respiratory

Not generally required under normal use with
adequate ventilation. If creating dust or
aerosols, a NIOSH-approved respirator may be

necessary.

Operational and Disposal Plans
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A systematic approach to handling and disposal is essential for maintaining a safe laboratory
environment.

Handling Procedures:

» Ventilation: Always handle Citranaxanthin in a well-ventilated area, such as a chemical
fume hood, to avoid inhalation of any dust or aerosols.

» Avoid Contact: Prevent direct contact with skin and eyes by wearing the appropriate PPE.
e Minimize Dust: Handle the crystalline substance carefully to avoid generating dust.

o Storage: Store Citranaxanthin in a tightly sealed, light-resistant container under an inert gas
(like nitrogen or argon) and at a low temperature (0°C is recommended).[2] Keep away from
heat and direct sunlight.[2]

Disposal Plan:

o Waste Collection: Collect waste Citranaxanthin and any contaminated materials (e.g.,
gloves, wipes) in a designated, labeled, and sealed container.

» Disposal Route: Dispose of the chemical waste in accordance with all local, state, and
federal regulations. Consult your institution's environmental health and safety (EHS) office
for specific guidance on chemical waste disposal. Do not dispose of it down the drain.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.
First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek medical attention if irritation persists.

o Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water.[4] If irritation develops, seek medical attention.
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« Inhalation: Move the individual to fresh air.[4] If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
[5] Seek immediate medical attention and provide the safety data sheet or product label if
possible.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol-resistant
foam.[6]

» Unsuitable Extinguishing Media: A direct water jet may scatter the material.

¢ Specific Hazards: As with many organic compounds, combustion may produce toxic fumes,
including carbon monoxide and carbon dioxide.

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[6]
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Workflow for Safe Handling of Citranaxanthin
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Caption: Workflow for the safe handling of Citranaxanthin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Citranaxanthin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162415#personal-protective-equipment-for-handling-
citranaxanthin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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